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Compound of Interest

Compound Name:
2-(7-Methoxy-1-

naphthyl)propanoic acid

Cat. No.: B15090381

Get Quote

This guide provides an in-depth analysis of 2-(7-Methoxy-1-naphthyl)propanoic acid, a

notable organic compound within the class of naphthalene derivatives. The document is

intended for researchers, scientists, and professionals in drug development, offering detailed

insights into its chemical and physical properties, synthesis, and analytical characterization.

This guide also draws comparisons to its well-known isomer, Naproxen, to provide a broader

context for its potential applications and characteristics.

Core Molecular and Physical Properties
2-(7-Methoxy-1-naphthyl)propanoic acid is a derivative of naphthalene, characterized by a

propanoic acid group at the 1-position and a methoxy group at the 7-position of the

naphthalene ring.

Molecular Formula and Weight
The fundamental chemical identity of this compound is established by its molecular formula and

weight.

Molecular Formula: C14H14O3[1]
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Molecular Weight: 230.26 g/mol

These values are identical to its isomer, 2-(6-methoxy-2-naphthyl)propionic acid, commercially

known as Naproxen.[2][3][4]

Physicochemical Properties
While specific experimental data for 2-(7-Methoxy-1-naphthyl)propanoic acid is not

extensively documented in publicly available literature, properties can be inferred from its

isomers and related compounds. It is expected to be a white to off-white crystalline solid at

room temperature.[5] Its solubility is predicted to be low in water but higher in organic solvents

such as methanol and chloroform, a characteristic shared by Naproxen.[5][6]

Property Value Source

Molecular Formula C14H14O3 [1]

Molecular Weight 230.26 g/mol

Appearance
White to pale yellow powder

(predicted)
[7]

Melting Point
152-155 °C (for isomer

Naproxen)
[6]

Solubility

Practically insoluble in water;

soluble in organic solvents

(predicted)

[5][6]

Synthesis and Chemical Reactivity
The synthesis of 2-(7-Methoxy-1-naphthyl)propanoic acid can be approached through

various synthetic routes, often analogous to those used for other naphthalene-based carboxylic

acids.

Retrosynthetic Analysis
A logical approach to the synthesis involves the formation of the carbon-carbon bond between

the naphthalene core and the propanoic acid side chain.
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Caption: Retrosynthetic pathway for 2-(7-Methoxy-1-naphthyl)propanoic acid.

General Synthetic Protocol
A plausible synthetic route, adapted from established methods for related compounds, is

outlined below.[8][9]

Friedel-Crafts Acylation of 2-Methoxynaphthalene: The synthesis would likely begin with the

acylation of 2-methoxynaphthalene to introduce an acetyl group at the desired position.

Willgerodt-Kindler Reaction: The resulting ketone can be converted to a thioamide, which is

then hydrolyzed to the corresponding carboxylic acid.

Methylation: Introduction of the alpha-methyl group on the acetic acid side chain can be

achieved through various methylation techniques.

Spectroscopic and Analytical Characterization
The structural confirmation of 2-(7-Methoxy-1-naphthyl)propanoic acid relies on a

combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are essential for elucidating the precise arrangement of atoms.

The proton NMR spectrum would be expected to show distinct signals for the aromatic protons

on the naphthalene ring, the methoxy group protons, the methine proton of the propanoic acid

group, and the methyl protons.

Mass Spectrometry (MS)
Mass spectrometry would confirm the molecular weight of the compound. High-resolution mass

spectrometry (HRMS) would provide the exact mass, further confirming the elemental

composition.[3]
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Infrared (IR) Spectroscopy
IR spectroscopy would reveal the presence of key functional groups, including the

characteristic broad O-H stretch of the carboxylic acid and the strong C=O stretch of the

carbonyl group.

Pharmacological Context and Potential Applications
Given its structural similarity to Naproxen, a widely used nonsteroidal anti-inflammatory drug

(NSAID), 2-(7-Methoxy-1-naphthyl)propanoic acid is of significant interest to the

pharmaceutical industry.[6][10][11]

Mechanism of Action (Predicted)
It is hypothesized that this compound, like Naproxen, would act as an inhibitor of the

cyclooxygenase (COX) enzymes, COX-1 and COX-2.[8][10][11] By inhibiting these enzymes, it

would reduce the production of prostaglandins, which are key mediators of inflammation, pain,

and fever.[10][11]

Cell Membrane

Arachidonic Acid

COX-1 / COX-2

Prostaglandins

Inflammation, Pain, Fever

2-(7-Methoxy-1-naphthyl)propanoic acid

Inhibition
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Caption: Predicted mechanism of action via COX enzyme inhibition.

Therapeutic Potential
Based on its structure, 2-(7-Methoxy-1-naphthyl)propanoic acid could potentially be

developed as an analgesic, anti-inflammatory, and antipyretic agent for treating conditions such

as arthritis, menstrual cramps, and fever.[6][8][11]

Conclusion
2-(7-Methoxy-1-naphthyl)propanoic acid represents an intriguing molecule with significant

potential, largely inferred from its close structural relationship to the established NSAID,

Naproxen. While specific experimental data for this particular isomer is limited, this guide

provides a comprehensive theoretical framework for its properties, synthesis, and potential

applications. Further empirical research is necessary to fully elucidate its unique characteristics

and therapeutic efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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